1-(4-fluorophenyl)-5-methyl-N-(1,3-thiazol-2-yl)-1H-1,2,3-triazole-4-carboxamide
CAS No.: 915874-77-0
Cat. No.: VC7135723
Molecular Formula: C13H10FN5OS
Molecular Weight: 303.32
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 915874-77-0 |
|---|---|
| Molecular Formula | C13H10FN5OS |
| Molecular Weight | 303.32 |
| IUPAC Name | 1-(4-fluorophenyl)-5-methyl-N-(1,3-thiazol-2-yl)triazole-4-carboxamide |
| Standard InChI | InChI=1S/C13H10FN5OS/c1-8-11(12(20)16-13-15-6-7-21-13)17-18-19(8)10-4-2-9(14)3-5-10/h2-7H,1H3,(H,15,16,20) |
| Standard InChI Key | RLEMCRUSKSDUQF-UHFFFAOYSA-N |
| SMILES | CC1=C(N=NN1C2=CC=C(C=C2)F)C(=O)NC3=NC=CS3 |
Introduction
The compound 1-(4-fluorophenyl)-5-methyl-N-(1,3-thiazol-2-yl)-1H-1,2,3-triazole-4-carboxamide is a complex organic molecule that combines elements of both triazole and thiazole rings, which are known for their diverse biological activities. Despite the lack of direct references to this specific compound in the provided search results, understanding its components and related compounds can offer insights into its potential properties and applications.
Synthesis and Characterization
The synthesis of such compounds typically involves multi-step reactions, often starting with simpler precursors. For instance, compounds with similar structures, like those involving triazole and thiazole rings, are synthesized using methods that involve the formation of intermediate compounds before final assembly .
Biological Activity
While specific biological activity data for 1-(4-fluorophenyl)-5-methyl-N-(1,3-thiazol-2-yl)-1H-1,2,3-triazole-4-carboxamide is not available, related compounds have shown promising activities:
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Antimicrobial and Anticancer Activities: Compounds with thiazole and triazole rings have been explored for their antimicrobial and anticancer properties .
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In Vitro Evaluations: In vitro studies are crucial for assessing the efficacy of such compounds against various cell lines .
Data Tables
Given the lack of specific data on this compound, we can consider related compounds for insights into potential properties:
- mass of a compound required to prepare a solution of known volume and concentration
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- concentration of a solution resulting from a known mass of compound in a specific volume